Cas no 2092547-60-7 (2-(6-Oxo-4-(thiophen-3-yl)pyrimidin-1(6H)-yl)acetic acid)

• Product Name: 2-(6-Oxo-4-(thiophen-3-yl)pyrimidin-1(6H)-yl)acetic acid
• CAS No: 2092547-60-7
• MF: C₁₀H₈N₂O₃S
• MW: 236.247120857239
• CID: 5047329
• Update Time: 2025-06-30

2-(6-Oxo-4-(thiophen-3-yl)pyrimidin-1(6H)-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(6-oxo-4-(thiophen-3-yl)pyrimidin-1(6H)-yl)acetic acid
• 2-(6-oxo-4-thiophen-3-ylpyrimidin-1-yl)acetic acid
• 2-(6-Oxo-4-(thiophen-3-yl)pyrimidin-1(6H)-yl)acetic acid

• Inchi： 1S/C10H8N2O3S/c13-9-3-8(7-1-2-16-5-7)11-6-12(9)4-10(14)15/h1-3,5-6H,4H2,(H,14,15)
• InChI Key： WBJVETDBZSTGDO-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1=CC(N(C=N1)CC(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 378
• XLogP3: 0.4
• Topological Polar Surface Area: 98.2

Additional information on 2-(6-Oxo-4-(thiophen-3-yl)pyrimidin-1(6H)-yl)acetic acid

Introduction to 2-(6-Oxo-4-(thiophen-3-yl)pyrimidin-1(6H)-yl)acetic acid (CAS No. 2092547-60-7)

2-(6-Oxo-4-(thiophen-3-yl)pyrimidin-1(6H)-yl)acetic acid, identified by its Chemical Abstracts Service (CAS) number 2092547-60-7, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a conjugated system of a pyrimidine ring fused with a thiophene moiety, has garnered attention due to its structural complexity and potential biological activities. The presence of an acetic acid side chain further enhances its utility as a synthetic intermediate, particularly in the development of novel therapeutic agents.

The structural framework of 2-(6-Oxo-4-(thiophen-3-yl)pyrimidin-1(6H)-yl)acetic acid encompasses several key pharmacophoric elements that are widely recognized for their interaction with biological targets. The pyrimidine core is a cornerstone in medicinal chemistry, frequently employed in the design of nucleoside analogs and kinase inhibitors. Its ability to mimic natural nucleobases allows for selective binding to enzymes and receptors involved in critical cellular processes. The thiophene ring, on the other hand, introduces additional electronic and steric features that can modulate the compound's bioactivity and pharmacokinetic properties.

Recent advancements in computational chemistry have enabled the systematic exploration of such heterocyclic compounds, providing insights into their binding modes and interaction energies. Studies utilizing molecular docking simulations have revealed that 2-(6-Oxo-4-(thiophen-3-yl)pyrimidin-1(6H)-yl)acetic acid exhibits promising affinities for various enzyme targets, including those implicated in inflammatory pathways and metabolic disorders. These findings align with the growing interest in thiophene-pyrimidine hybrids as scaffolds for drug discovery.

In parallel, experimental investigations have begun to elucidate the synthetic pathways leading to this compound. The incorporation of a thiophene ring into a pyrimidine core necessitates precise functionalization strategies, often involving cross-coupling reactions such as Suzuki-Miyaura or Stille couplings. These methods allow for the introduction of aryl groups at specific positions within the heterocyclic system, thereby fine-tuning the molecule's electronic properties. The subsequent acetylation step further refines the compound's structure, enhancing its solubility and reactivity in biological assays.

The acetic acid moiety in 2-(6-Oxo-4-(thiophen-3-yl)pyrimidin-1(6H)-yl)acetic acid serves multiple purposes beyond mere structural modification. It acts as a hydrogen bond acceptor, facilitating interactions with polar residues in protein targets. Additionally, the carboxylic acid group can participate in salt formation, improving the compound's stability during storage and formulation. Such attributes make it an attractive candidate for further derivatization into prodrugs or covalent inhibitors.

Current research endeavors are focused on leveraging 2-(6-Oxo-4-(thiophen-3-yl)pyrimidin-1(6H)-yl)acetic acid as a precursor for exploring novel therapeutic interventions. For instance, modifications at the thiophene ring have been investigated to enhance binding affinity towards specific kinases implicated in cancer progression. Similarly, alterations at the pyrimidine core have been explored to improve selectivity over off-target enzymes, minimizing adverse effects. These efforts are supported by high-throughput screening campaigns and structure-based drug design approaches.

The compound's potential extends beyond oncology; it has shown promise in addressing inflammatory conditions by modulating cytokine production and immune cell signaling pathways. Preliminary in vitro studies indicate that derivatives of 2-(6-Oxo-4-(thiophen-3-yl)pyrimidin-1(6H)-yl)acetic acid can attenuate inflammatory responses by inhibiting key transcription factors and enzymes involved in cytokine cascades. Such findings underscore the versatility of this scaffold in tackling diverse pathological conditions.

The synthesis of 2-(6-Oxo-4-(thiophen-3-yl)pyrimidin-1(6H)-yl)acetic acid also presents opportunities for green chemistry initiatives. Recent reports highlight solvent-free reactions and catalytic methods that reduce waste generation and energy consumption without compromising yield or purity. These sustainable approaches align with global efforts to promote environmentally responsible pharmaceutical manufacturing.

As computational tools continue to evolve, so does our ability to predict and optimize the bioactivity of complex molecules like 2-(6-Oxo-4-(thiophen-3-yl)pyrimidin-1(6H)-yl)acetic acid. Machine learning algorithms trained on large datasets of chemical structures and biological responses are now capable of identifying promising analogs with minimal experimental validation. This synergy between computational modeling and experimental synthesis accelerates the drug discovery pipeline significantly.

In conclusion, 2-(6-Oxo-4-(thiophen-3-yloxy-pyrimidin))acetic acid (CAS No. 2092547607) represents a compelling example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of pharmacophoric elements makes it a valuable scaffold for addressing both acute diseases like cancer and chronic conditions such as inflammation. As research progresses, this compound is poised to contribute significantly to advancements in medicinal chemistry and drug development.